Cas no 24155-45-1 (1H-Imidazole-1-ethanol,a-(4-chlorophenyl)-)

• Product Name: 1H-Imidazole-1-ethanol,a-(4-chlorophenyl)-
• CAS No: 24155-45-1
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 257159
• PubChem ID: 91130
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol,a-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,a-(4-chlorophenyl)-
• 1-(4-chlorophenyl)-2-imidazol-1-ylethanol
• Α-(4-CHLOROPHENYL)-1H-IMIDAZOLE-1-ETHANOL
• 1-(4-chlorophenyl)-2-(1H-imidazol-1-yl)ethanol
• alpha-(4-Chlorophenyl)-1H-imidazole-1-ethanol
• Benzyl alcohol, 4-chloro-alpha-(1-imidazolylmethyl)-
• BRN 0524722
• Imidazole-1-ethanol, alpha-(p-chlorophenyl)-
• N-(beta-(4-Chlorophenyl)-beta-hydroxyethyl)imidazole
• AKOS022307677
• Z280090848
• NS00050570
• SCHEMBL11266884
• 1-(4-chlorophenyl)-2-(1H-imidazol-1-yl)ethan-1-ol
• CHEMBL159785
• 1-(4-chlorophenyl)-2-imidazol-1-yl-ethanol
• EINECS 246-043-0
• DTXSID90946983
• 24155-45-1

• Inchi： 1S/C11H11ClN2O/c12-10-3-1-9(2-4-10)11(15)7-14-6-5-13-8-14/h1-6,8,11,15H,7H2
• InChI Key： HMMMTSXSWRPUOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1C=NC=C1)O

Computed Properties

• Exact Mass: 222.056
• Monoisotopic Mass: 222.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 447.2°C at 760 mmHg
• Flash Point: 224.3°C
• Refractive Index: 1.61